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Compound of Interest

Compound Name: 4-Ethyl-3-thiosemicarbazide

Cat. No.: B082095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mass spectrometry data and

analytical protocols for the characterization of 4-Ethyl-3-thiosemicarbazide (C₃H₉N₃S), a

compound of interest in medicinal chemistry and drug development. This document outlines the

key mass spectral data, detailed experimental methodologies for its analysis, and visual

representations of the analytical workflow and fragmentation pathways.

Core Physicochemical and Mass Spectrometry Data
4-Ethyl-3-thiosemicarbazide has a molecular formula of C₃H₉N₃S and a molecular weight of

approximately 119.19 g/mol .[1][2] The compound's identity and purity are typically confirmed

using a combination of spectroscopic techniques, with mass spectrometry being a primary tool

for determining its molecular weight and structural features through fragmentation analysis.

Predicted Mass Spectrometry Data
Predicted mass-to-charge ratios (m/z) for various adducts of 4-Ethyl-3-thiosemicarbazide
provide theoretical values for comparison with experimental results. These predictions are

valuable for identifying the molecular ion and common adducts in different ionization modes.
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Adduct Predicted m/z

[M+H]⁺ 120.05900

[M+Na]⁺ 142.04094

[M-H]⁻ 118.04444

[M+NH₄]⁺ 137.08554

[M+K]⁺ 158.01488

[M]⁺ 119.05117

Table 1: Predicted m/z values for common adducts of 4-Ethyl-3-thiosemicarbazide.[3]

Experimental Gas Chromatography-Mass Spectrometry
(GC-MS) Data
Experimental data for 4-Ethyl-3-thiosemicarbazide is available from the National Institute of

Standards and Technology (NIST) mass spectral library.[4] The analysis is typically performed

using Gas Chromatography coupled with Electron Ionization Mass Spectrometry (GC-EI-MS).

Electron ionization is a "hard" ionization technique that leads to extensive fragmentation,

providing a detailed fingerprint of the molecule's structure.[5][6]

The most prominent peaks observed in the electron ionization mass spectrum of 4-Ethyl-3-
thiosemicarbazide are summarized below.

NIST Library Entry m/z (Top Peak) m/z (2nd Highest) m/z (3rd Highest)

52570 (Main Library) 60 119 32

238381 (Replicate

Library)
32 60 119

Table 2: Key experimental m/z peaks from the NIST GC-MS library for 4-Ethyl-3-
thiosemicarbazide.[4]
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The peak at m/z 119 corresponds to the molecular ion [M]⁺. The other major fragments at m/z

60 and m/z 32 are characteristic fragments resulting from the cleavage of the molecule.

Experimental Protocols
The following section details a representative protocol for the analysis of 4-Ethyl-3-
thiosemicarbazide using Gas Chromatography-Mass Spectrometry (GC-MS) with an Electron

Ionization (EI) source.

Sample Preparation
Proper sample preparation is crucial for obtaining high-quality mass spectrometry data.

Solubilization: Dissolve a small quantity (typically 1 mg) of 4-Ethyl-3-thiosemicarbazide in a

suitable volatile organic solvent such as methanol or acetonitrile to a concentration of

approximately 1 mg/mL.

Dilution: Prepare a working solution by diluting the stock solution to a final concentration of

10-100 µg/mL in the same solvent.

Filtration: If any particulate matter is visible, filter the working solution through a 0.22 µm

syringe filter to prevent contamination of the GC-MS system.

GC-MS Instrumental Parameters
The following parameters are a general guideline and may require optimization based on the

specific instrument used.

Gas Chromatograph (GC)

Injection Mode: Splitless or split (e.g., 20:1 split ratio)

Injector Temperature: 250 °C

Injection Volume: 1 µL

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b082095?utm_src=pdf-body
https://www.benchchem.com/product/b082095?utm_src=pdf-body
https://www.benchchem.com/product/b082095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25

µm film thickness, with a stationary phase like 5% phenyl-methylpolysiloxane).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase to 280 °C at a rate of 10 °C/min.

Final hold: Hold at 280 °C for 5 minutes.

Mass Spectrometer (MS)

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV

Ion Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Mass Range: m/z 30-300

Scan Speed: 2 scans/second

Visualizations
The following diagrams illustrate the general workflow for the characterization of 4-Ethyl-3-
thiosemicarbazide and a proposed fragmentation pathway based on the experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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